Cas no 102932-09-2 ((2,4,6-tribromophenyl) acetate)

(2,4,6-tribromophenyl) acetate structure
102932-09-2 structure
Product Name:(2,4,6-tribromophenyl) acetate
CAS No:102932-09-2
MF:C8H5Br3O2
MW:372.83610033989
CID:1134613
PubChem ID:69094
Update Time:2025-04-20

(2,4,6-tribromophenyl) acetate Chemical and Physical Properties

Names and Identifiers

    • (2,4,6-tribromophenyl) acetate
    • Tribromophenylacetate
    • A832889
    • DTXSID90908127
    • AI3-17245
    • NSC-404079
    • SCHEMBL4647729
    • Z28215674
    • DB-053705
    • NSC404079
    • 2,4,6-Tribromophenyl acetate #
    • 102932-09-2
    • NSC 404079
    • SR-01000059360
    • 2,4,6-TribromophenylAcetate
    • TRIBROMOPHENYL ACETATE
    • Phenol,4,6-tribromo-, acetate
    • Phenol, 2,4,6-tribromo-, acetate
    • CS-0272200
    • Phenol, 2,4,6-tribromo-, 1-acetate
    • SR-01000059360-1
    • Acetic acid, 2,4,6-tribromophenyl ester
    • AKOS030254674
    • G2USP9ULP6
    • 2,4,6-Tribromophenyl acetate
    • EINECS 210-149-5
    • NS00043647
    • 607-95-4
    • Inchi: 1S/C8H5Br3O2/c1-4(12)13-8-6(10)2-5(9)3-7(8)11/h2-3H,1H3
    • InChI Key: SLENHFBXWIEZCY-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C=1OC(C)=O)Br)Br

Computed Properties

  • Exact Mass: 371.782
  • Monoisotopic Mass: 369.784
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 2.123
  • Boiling Point: 348.4°C at 760 mmHg
  • Flash Point: 164.5°C
  • Refractive Index: 1.607
  • PSA: 26.30000
  • LogP: 3.89940
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